Cas no 6540-98-3 (5-Decanone, 6-hydroxy-)

• Product Name: 5-Decanone, 6-hydroxy-
• CAS No: 6540-98-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 516072
• PubChem ID: 87577847
• Update Time: 2025-10-30

5-Decanone, 6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5-Decanone, 6-hydroxy-
• Valeroin
• N-VALEROIN
• 4-hydroxydecan-5-one
• 5-Decanone,6-hydroxy
• 5-hydroxy-6-decanone
• 6-hydroxy-5-decanon
• 6-HYDROXY-5-DECANONE
• 6-Hydroxy-decan-5-on
• 6-Hydroxydecan-5-one
• Butyl-n-valeryl-carbinol
• CS-0454678
• 6540-98-3
• 6-hydroxy-decan-5-one
• 6-Hydroxy-5-decanone, AldrichCPR
• DTXSID10884318
• DTXCID601023768
• SCHEMBL1295647
• MFCD00059663
• D92783
• Valeroin;4-hydroxydecan-5-one
• EINECS 229-455-5
• 6-Hydroxy-5-decanone #
• V0055

• MDL： MFCD00059663
• Inchi： 1S/C10H20O2/c1-3-5-7-9(11)10(12)8-6-4-2/h9,11H,3-8H2,1-2H3
• InChI Key： ORLDHCIQVZTBQQ-UHFFFAOYSA-N
• SMILES： OC(C(CCCC)=O)CCCC

Computed Properties

• Exact Mass: 172.14600
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.5

Experimental Properties

• Color/Form: No date available
• Density: 0.91
• Melting Point: No date available
• Boiling Point: 92°C/3mmHg(lit.)
• Flash Point: 84.9±11.0 °C
• Refractive Index: 1.4370 to 1.4390
• PSA: 37.30000
• LogP: 2.29680
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Decanone, 6-hydroxy- Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Decanone, 6-hydroxy-

Research Brief on 5-Decanone, 6-hydroxy- (CAS: 6540-98-3): Recent Advances and Applications in Chemical Biology and Medicine

5-Decanone, 6-hydroxy- (CAS: 6540-98-3) is a bioactive compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including a hydroxyl group at the 6-position of a decanone backbone, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the synthetic pathways for 5-Decanone, 6-hydroxy-, with a focus on optimizing yield and purity. One notable approach involves the enzymatic hydroxylation of 5-decanone using engineered cytochrome P450 enzymes, which has demonstrated high regioselectivity and efficiency. This method not only improves the scalability of production but also aligns with the growing demand for sustainable and eco-friendly synthetic processes in the pharmaceutical industry.

In terms of biological activity, 5-Decanone, 6-hydroxy- has shown promising results in preclinical studies. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its role as a modulator of lipid metabolism, with potential applications in treating metabolic disorders such as obesity and type 2 diabetes. The compound was found to activate peroxisome proliferator-activated receptors (PPARs), a class of nuclear receptors involved in lipid homeostasis, suggesting a mechanism of action that could be harnessed for therapeutic purposes.

Another area of interest is the compound's antimicrobial properties. A 2022 study in the European Journal of Medicinal Chemistry reported that 5-Decanone, 6-hydroxy- exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the hydroxyl group enhances the compound's ability to disrupt bacterial cell membranes, making it a potential lead for developing new antibiotics.

Beyond its direct biological effects, 5-Decanone, 6-hydroxy- has also been investigated as a building block for more complex molecules. For example, researchers have utilized it as a precursor in the synthesis of chiral intermediates for antiviral drugs. Its versatility in chemical transformations underscores its value in medicinal chemistry and highlights the need for continued exploration of its synthetic applications.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and safety profile of 5-Decanone, 6-hydroxy-. Ongoing studies are addressing these gaps, with a particular focus on its metabolic stability and potential toxicity. Preliminary data suggest that the compound is well-tolerated in animal models, but further research is needed to confirm these findings and assess its suitability for clinical development.

In conclusion, 5-Decanone, 6-hydroxy- (CAS: 6540-98-3) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic utility make it a valuable target for further investigation. Future studies should prioritize elucidating its mechanisms of action, optimizing its therapeutic potential, and addressing any safety concerns to pave the way for its eventual translation into clinical applications.